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Compound of Interest

4-(4-Bromophenyl)-4-
Compound Name:
hydroxypiperidine

cat. No.: B1199205

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of 4-(4-
Bromophenyl)-4-hydroxypiperidine, a versatile piperidine derivative. This document includes
its applications in synthetic chemistry and pharmacology, along with detailed protocols for its
synthesis, analysis, and evaluation of its potential biological activities.

Overview of 4-(4-Bromophenyl)-4-hydroxypiperidine

4-(4-Bromophenyl)-4-hydroxypiperidine is a synthetic compound and a known metabolite of
the antipsychotic drug Bromperidol.[1][2] Its chemical structure, featuring a piperidine ring, a
hydroxyl group, and a bromophenyl moiety, makes it a valuable building block in medicinal
chemistry. It serves as a key intermediate in the synthesis of various pharmaceutical agents,
particularly those targeting neurological disorders.[1][3] The compound has also been reported
to possess potential antioxidant activity.[4]

Chemical and Physical Properties:
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Property Value

Molecular Formula C11H14BrNO

Molecular Weight 256.14 g/mol

CAS Number 57988-58-6

Appearance White to off-white crystalline powder
Melting Point 167-170 °C

Storage Store at 2-8°C in a dry, sealed container

Applications in Drug Discovery and Development

The 4-aryl-4-hydroxypiperidine scaffold is a well-established pharmacophore in drug discovery,
particularly for central nervous system (CNS) disorders. 4-(4-Bromophenyl)-4-
hydroxypiperidine serves as a crucial starting material or intermediate for the synthesis of
more complex molecules with potential therapeutic activities.

A general workflow for the development of a drug candidate based on the 4-(4-
Bromophenyl)-4-hydroxypiperidine scaffold is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 4-(4-
Bromophenyl)-4-hydroxypiperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199205#experimental-protocol-for-using-4-4-
bromophenyl-4-hydroxypiperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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